Cas no 17311-01-2 (Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide)

• Product Name: Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide
• CAS No: 17311-01-2
• MF: C₁₀H₁₃IN₂
• MW: 288.128094434738
• CID: 1357655
• PubChem ID: 11437682
• Update Time: 2025-04-20

Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide
• (4-cyanophenyl)-trimethylazanium,iodide
• 4-Cyanophenyltrimethylammoniumiodid
• 4-cyano-tri-N-methyl-anilinium,iodide
• 4-Cyan-tri-N-methyl-anilinium,Jodid
• DTXSID90465907
• 17311-01-2

• Inchi： 1S/C10H13N2.HI/c1-12(2,3)10-6-4-9(8-11)5-7-10;/h4-7H,1-3H3;1H/q+1;/p-1
• InChI Key： VYOQAHNNAAFECP-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(C)(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 288.01200
• Monoisotopic Mass: 288.01235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: -1.24102